(2,4-Dimethylpyrazol-3-yl)methanamine;dihydrochloride
Description
(2,4-Dimethylpyrazol-3-yl)methanamine;dihydrochloride, also known as DMPM, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Characterization
A study by Zhai Zhi-we (2014) focused on the synthesis and characterization of a novel 1,3-Dithiolane Compound, which is structurally confirmed through methods like NMR and X-ray diffractions. Although not directly involving (2,4-Dimethylpyrazol-3-yl)methanamine;dihydrochloride, this research highlights the broader field of organic synthesis and characterization in which similar compounds are studied (Zhai Zhi-we, 2014).
Novel Potential Antipsychotic Agents
A 1987 study by Wise et al. explored the antipsychotic profile of certain pyrazole derivatives in behavioral animal tests. These compounds, including variants of pyrazole, demonstrated significant activity in behavioral tests and minimal interaction with dopamine receptors, indicating a unique pathway of action. This research provides insight into the potential therapeutic applications of pyrazole derivatives, including those similar to (2,4-Dimethylpyrazol-3-yl)methanamine;dihydrochloride (Wise et al., 1987).
Ligand Synthesis and Reactivity
Jian-Zhong Wu et al. (2003) conducted research on pyrazole-containing verdazyl radical ligands. Their work involved the synthesis and reaction of these ligands with various metals, contributing to the understanding of ligand-metal interactions and the potential for creating novel metal complexes with specific properties. This study can offer insights into the reactivity and potential applications of (2,4-Dimethylpyrazol-3-yl)methanamine;dihydrochloride in coordination chemistry (Jian-Zhong Wu et al., 2003).
properties
IUPAC Name |
(2,4-dimethylpyrazol-3-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3.2ClH/c1-5-4-8-9(2)6(5)3-7;;/h4H,3,7H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMFDOYBUMVFJHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(N=C1)C)CN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,4-Dimethylpyrazol-3-yl)methanamine;dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(4,6-Difluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenoxypropan-1-one](/img/structure/B2564488.png)
![2-Chloro-N-[2-(5-pyridin-2-yl-1,2,4-oxadiazol-3-yl)ethyl]propanamide](/img/structure/B2564489.png)
![4-tert-butyl-N-[4-(1,1-dioxothiazinan-2-yl)phenyl]benzamide](/img/structure/B2564492.png)
![(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl)acrylamide](/img/structure/B2564493.png)
![5-amino-N-(2,4-dimethoxyphenyl)-1-{2-[(3,4-dimethylphenyl)amino]-2-oxoethyl}-1H-1,2,3-triazole-4-carboxamide](/img/structure/B2564503.png)
![1-[2-(2-Methoxyethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one](/img/structure/B2564506.png)
